4-(benzyloxy)-N'-(2-ethoxy-5-methoxybenzylidene)benzohydrazide

• IUPAC Name: N-[(E)-(2-ethoxy-5-methoxyphenyl)methylideneamino]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C24H24N2O4/c1-3-29-23-14-13-22(28-2)15-20(23)16-25-26-24(27)19-9-11-21(12-10-19)30-17-18-7-5-4-6-8-18/h4-16H,3,17H2,1-2H3,(H,26,27)/b25-16+
• InChI Key: LRFWVWRQGHHKSQ-PCLIKHOPSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)OC)C=NNC(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Isomeric SMILES: CCOC1=C(C=C(C=C1)OC)/C=N/NC(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

4-(benzyloxy)-N'-(2-ethoxy-5-methoxybenzylidene)benzohydrazide is a chemical compound that has been studied extensively for its potential applications in various scientific fields. This compound has been synthesized using different methods, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N'-(2-ethoxy-5-methoxybenzylidene)benzohydrazide is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of certain enzymes or disrupting the function of certain cellular pathways. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and exhibit fluorescence in the presence of metal ions. However, further studies are needed to investigate the full range of biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzyloxy)-N'-(2-ethoxy-5-methoxybenzylidene)benzohydrazide in lab experiments is its versatility. This compound can be used in a wide range of applications, including medicinal chemistry, biochemistry, and materials science. Additionally, this compound is relatively easy to synthesize and purify, making it a convenient choice for lab experiments.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is its potential toxicity, which may limit its use in certain applications. Additionally, further studies are needed to investigate the long-term effects of this compound on human health and the environment.

Future Directions

There are many future directions for research on 4-(benzyloxy)-N'-(2-ethoxy-5-methoxybenzylidene)benzohydrazide. One potential area of research is the development of new synthetic methods for this compound, which may lead to improved yields and purity. Additionally, further studies are needed to investigate the full range of biochemical and physiological effects of this compound, as well as its potential applications in other scientific fields. Finally, the development of new derivatives of this compound may lead to the discovery of new and more potent compounds with a wider range of applications.

Scientific Research Applications

The compound 4-(benzyloxy)-N'-(2-ethoxy-5-methoxybenzylidene)benzohydrazide has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry, where this compound has been evaluated for its anticancer, antimicrobial, and antifungal activities. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.